Cas no 1873364-08-9 (3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole)

• Product Name: 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole
• CAS No: 1873364-08-9
• MF: C₂₀H₁₅Br₂N
• MW: 429.147803544998
• MDL: MFCD31618134
• CID: 3043669
• PubChem ID: 354335135
• Update Time: 2025-05-20

3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole
• 3,6-dibromo-9-(3,5-dimethylphenyl)carbazole
• YZC36408
• D5421
• T70476
• CS-0163389
• BS-44424
• 1873364-08-9
• MFCD31618134

• MDL： MFCD31618134
• Inchi： 1S/C20H15Br2N/c1-12-7-13(2)9-16(8-12)23-19-5-3-14(21)10-17(19)18-11-15(22)4-6-20(18)23/h3-11H,1-2H3
• InChI Key： ASACIWHKQZICTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C1C=C(C=CC=1N2C1C=C(C)C=C(C)C=1)Br

Computed Properties

• Exact Mass: 428.95508g/mol
• Monoisotopic Mass: 426.95712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 4.9

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 239.0 to 243.0 deg-C
• Boiling Point: 537.7±50.0 °C at 760 mmHg
• Flash Point: 279.0±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole

Introduction to 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole (CAS No. 1873364-08-9)

3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole (CAS No. 1873364-08-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the carbazole family, which is well-known for its broad spectrum of biological activities and industrial uses. The presence of bromine substituents and a dimethylphenyl group at the 3 and 5 positions of the carbazole core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole consists of a central carbazole ring substituted with two bromine atoms at the 3 and 6 positions, and a 3,5-dimethylphenyl group at the 9 position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for the synthesis of more complex compounds. The bromine atoms, in particular, serve as excellent handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in pharmaceutical synthesis.

In recent years, there has been growing interest in carbazole derivatives due to their potential applications in drug discovery and material science. Carbazoles have been reported to exhibit various biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of bromine atoms into the carbazole framework can modulate these activities by influencing the molecule's interactions with biological targets. For instance, studies have shown that brominated carbazoles can act as kinase inhibitors by binding to specific amino acid residues in protein structures.

One of the most compelling aspects of 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole is its utility as a precursor in the synthesis of advanced materials. Carbazole-based polymers are known for their excellent thermal stability, high charge carrier mobility, and luminescent properties, making them suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The brominated derivative can be polymerized or further functionalized to create novel materials with tailored properties for specific applications.

Recent research has also explored the photophysical properties of 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole. The presence of bromine atoms can influence the molecule's absorption and emission spectra, making it a promising candidate for use in fluorescent probes and sensors. These probes can be designed to detect specific analytes by monitoring changes in their fluorescence intensity or wavelength upon interaction with the target substance. Such applications are particularly relevant in environmental monitoring and biomedical diagnostics.

The synthesis of 3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole typically involves multi-step organic reactions starting from commercially available precursors such as carbazole and 3,5-dimethylbenzaldehyde. The bromination step is crucial and often requires careful optimization to ensure high yield and selectivity. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the dimethylphenyl group efficiently.

In conclusion,3,6-Dibromo-9-(3,5-dimethylphenyl)-9H-carbazole (CAS No. 1873364-08-9) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As synthetic methodologies continue to advance，the applications of this compound are expected to expand，leading to new breakthroughs in drug discovery and advanced material design.